2-Chloro-1-(2-(ethoxymethyl)pyrrolidin-1-yl)butan-1-one

• IUPAC Name: 2-chloro-1-[2-(ethoxymethyl)pyrrolidin-1-yl]butan-1-one
• InChI: InChI=1S/C11H20ClNO2/c1-3-10(12)11(14)13-7-5-6-9(13)8-15-4-2/h9-10H,3-8H2,1-2H3
• InChI Key: IDNKOGVKPIZJSM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCCC1COCC)Cl
• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.73 g/mol
• CAS No.: 2098037-51-3

Description

2-Chloro-1-(2-(ethoxymethyl)pyrrolidin-1-yl)butan-1-one is a useful research compound. Its molecular formula is C11H20ClNO2 and its molecular weight is 233.73 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pyrrolidine in Drug Discovery

Pyrrolidine rings, including derivatives like 2-Chloro-1-(2-(ethoxymethyl)pyrrolidin-1-yl)butan-1-one, are extensively used in medicinal chemistry due to their sp3-hybridization, which allows efficient exploration of pharmacophore space, contributes to the stereochemistry of molecules, and provides increased three-dimensional coverage due to non-planarity, a phenomenon known as “pseudorotation”. These rings are involved in developing bioactive molecules with target selectivity, demonstrating the significant role of pyrrolidine scaffolds in drug discovery. The versatility of pyrrolidine rings enables the creation of compounds with diverse biological profiles, influenced by stereoisomers and the spatial orientation of substituents (Li Petri et al., 2021).

Ionic Liquids and Membrane Technologies

The structural features of pyrrolidine derivatives make them suitable for applications in ionic liquids (ILs) and supported ionic liquid membranes (SILMs), offering promising solutions for gas separation processes. Research highlights the potential of using ILs and SILMs for CO2/N2 and CO2/CH4 separations, with pyrrolidine-based compounds potentially enhancing ILs' performance. Such applications indicate the relevance of these derivatives in developing new materials for environmental and industrial separation technologies (Scovazzo, 2009).

Biodegradation and Environmental Fate

Studies on the biodegradation and environmental fate of similar ether compounds, such as ethyl tert-butyl ether (ETBE), provide insights into the microbial degradation pathways relevant to pyrrolidine derivatives. These pathways involve initial hydroxylation steps followed by further metabolic processes, leading to their breakdown in soil and groundwater environments. Understanding such mechanisms can inform the environmental management of pyrrolidine-containing compounds, highlighting their potential impacts and degradation in ecological systems (Thornton et al., 2020).

Polymer and Material Science

Pyrrolidine derivatives are also investigated for their roles in polymer and material science, particularly in the synthesis of polymers and functional materials from biomass. The conversion of plant biomass to valuable chemicals, including furan derivatives and polymers, demonstrates the utility of pyrrolidine-based compounds in sustainable material production. Such research underscores the potential of these compounds in creating new materials that are essential for various industrial applications (Chernyshev et al., 2017).

Mechanism of Action

Target of Action

It’s known that the pyrrolidine ring, a key component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to influence a variety of biological activities .

Biochemical Analysis

Biochemical Properties

2-Chloro-1-(2-(ethoxymethyl)pyrrolidin-1-yl)butan-1-one plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. The compound’s pyrrolidine ring is a versatile scaffold that enhances its ability to interact with target biomolecules . These interactions often involve binding to specific active sites on enzymes or proteins, leading to either inhibition or activation of their functions. The stereochemistry of the molecule also contributes to its biological activity by influencing the binding mode to enantioselective proteins .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cell surface receptors can trigger downstream signaling cascades that alter gene expression patterns and metabolic activities . These effects can lead to changes in cell proliferation, differentiation, and apoptosis, depending on the cell type and context.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s pyrrolidine ring allows it to fit into specific binding pockets on target proteins, leading to either competitive or non-competitive inhibition of enzyme activity . Additionally, the compound can modulate gene expression by interacting with transcription factors or other regulatory proteins, thereby influencing the transcriptional machinery .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound’s stability is influenced by factors such as temperature, pH, and the presence of other reactive species . Over time, the compound may degrade into various metabolites, which can have different biological activities. Long-term studies in vitro and in vivo have shown that the compound can have sustained effects on cellular function, including alterations in cell signaling and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced cellular function and improved metabolic activities . At high doses, the compound can become toxic and cause adverse effects, including cell death and tissue damage . Threshold effects have been observed, where a certain dosage level is required to elicit a significant biological response .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation . The compound can undergo phase I and phase II metabolic reactions, leading to the formation of metabolites that can be further processed or excreted . These metabolic pathways can influence the compound’s bioavailability, efficacy, and toxicity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the compound’s localization and accumulation in specific cellular compartments or tissues . The compound’s distribution is also influenced by its physicochemical properties, such as solubility and lipophilicity .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . The compound’s activity and function can be influenced by its localization, as different cellular compartments provide distinct microenvironments and interactomes . For example, localization to the nucleus may enhance the compound’s ability to modulate gene expression, while localization to the mitochondria may affect cellular metabolism .